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Compound of Interest

Compound Name: Bass hepcidin

Cat. No.: B15563081

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of hepcidin gene regulation in three distinct bass
species: the European sea bass (Dicentrarchus labrax), the hybrid striped bass (Morone
chrysops x M. saxatilis), and the largemouth bass (Micropterus salmoides). Hepcidin, a key
peptide hormone, plays a crucial role in iron homeostasis and the innate immune response in
vertebrates. Understanding its regulation in different fish species is vital for aquaculture health
management and for the development of novel therapeutics.

Quantitative Data Summary

The following table summarizes the quantitative changes in hepcidin gene expression in
response to various stimuli across the three bass species.
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Signaling Pathways and Regulatory Mechanisms

The regulation of hepcidin expression involves complex signaling pathways that are activated
in response to stimuli such as iron levels and inflammatory cytokines.

In the European sea bass, two major pathways have been identified to control hepcidin
expression:

e The HIV/BMP/SMAD Pathway: This pathway is the primary regulator of hepcidin in response
to iron status.

e The IL6/JAK/STAT Pathway: This pathway mediates the inflammatory response, leading to
increased hepcidin expression during infection.

Additionally, the hormone erythroferrone, produced by erythroblasts, has been shown to
suppress hepcidin expression in European sea bass during anemia, highlighting a conserved
regulatory mechanism with mammals.

For the hybrid striped bass, the promoter region of the hepcidin gene contains consensus-
binding motifs for several transcription factors, including C/EBP, nuclear factor-kappaB (NF-kB),
and hepatocyte nuclear factor (HNF), suggesting their involvement in its potent induction during
bacterial infection.

In largemouth bass, hepcidin expression is uniquely influenced by the steroid hormone 17[3-
estradiol. Estradiol has been shown to decrease the baseline expression of hepcidin-1 and
inhibit the bacteria-induced expression of hepcidin-2. This suggests a potential link between the
endocrine and immune systems in the regulation of hepcidin in this species.
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Caption: Signaling pathways regulating hepcidin expression in different bass species.

Experimental Protocols
Iron Overload Induction
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o European Sea Bass: Fish are intraperitoneally injected with iron dextran (e.g., 2 mg per fish).
Control fish receive a saline injection. Liver samples are collected at various time points
post-injection for gene expression analysis.

Bacterial Challenge

o European Sea Bass: Fish are intraperitoneally injected with a suspension of Photobacterium
damselae subsp. piscicida.

o White Bass (parent of Hybrid Striped Bass): Fish are intraperitoneally injected with a
suspension of Streptococcus iniae. Control fish are injected with sterile saline. Liver tissues
are collected for RNA extraction and gene expression analysis.

e Largemouth Bass: Fish are exposed to Edwardsiella ictaluri. In other studies, fish were
injected with Nocardia seriolae or Aeromonas hydrophila.

Gene Expression Analysis

o RNA Extraction: Total RNA is extracted from liver tissue using standard methods such as
TRIzol reagent.

e CDNA Synthesis: First-strand cDNA is synthesized from total RNA using a reverse
transcriptase enzyme.

» Quantitative Real-Time PCR (qRT-PCR): The relative expression levels of hepcidin genes
are quantified using gRT-PCR. The expression data is typically normalized to a stable
housekeeping gene (e.g., B-actin). The comparative CT method (2-AACt) is commonly used
to calculate the fold change in gene expression.
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In Vivo Experiments

Bass Species
(European, Hybrid Striped, Largemouth)

Stimulus

(Iron Overload or Bacterial Challenge)

Tissue Sampling
(Liver)

Molecular Analysis

RNA Extraction

'

cDNA Synthesis

Quantitative Real-Time PCR

Data Analysis
(Fold Change Calculation)

Click to download full resolution via product page

Caption: General experimental workflow for studying hepcidin gene expression in bass.

Conclusion
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The regulation of hepcidin in bass species showcases both conserved and divergent
evolutionary pathways. The European sea bass and largemouth bass possess two distinct
hepcidin genes, suggesting a sub-functionalization where one form is more involved in iron
metabolism and the other in the immune response. In contrast, the hybrid striped bass exhibits
a massive upregulation of a single identified hepcidin in response to bacterial infection,
highlighting its primary role as an antimicrobial peptide. The unique regulation of largemouth
bass hepcidins by estradiol opens new avenues for research into the interplay between
hormones and immunity in fish. Further studies are warranted to elucidate the complete
signaling cascades in hybrid striped and largemouth bass and to obtain more detailed
quantitative data on the responses of largemouth bass hepcidins to various stimuli. This
comparative understanding is crucial for developing strategies to enhance disease resistance
and improve the sustainability of bass aquaculture.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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